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Compound of Interest

Methyl 2-(6-
Compound Name:
methylnicotinyl)acetate

Cat. No.: B027897

In-Depth Technical Guide: Methyl 2-(6-
methylnicotinyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data

Identifier Value

Chemical Name Methyl 2-(6-methylpyridin-3-yl)acetate
CAS Number 90610-06-3

Molecular Formula C9oH11NOz2

Molecular Weight 165.19 g/mol

Synthesis and Experimental Protocols

The primary route for the synthesis of Methyl 2-(6-methylnicotinyl)acetate involves a two-
step process: the preparation of the carboxylic acid precursor, 2-(6-methylpyridin-3-yl)acetic
acid, followed by its esterification.

Step 1: Synthesis of 2-(6-methylpyridin-3-yl)acetic acid
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A common method for the synthesis of the precursor, 2-(6-methylpyridin-3-yl)acetic acid,
involves the hydrolysis of a corresponding nitrile or the oxidation of a suitable precursor. While
specific high-yield protocols for this exact molecule are not extensively detailed in publicly
available literature, general methods for the synthesis of pyridine-3-acetic acid derivatives can
be adapted.

One potential synthetic pathway, extrapolated from related syntheses, involves the conversion
of 6-methyl-3-(chloromethyl)pyridine. This intermediate can be reacted with a cyanide source to
introduce the cyano group, followed by acidic or basic hydrolysis to yield the desired carboxylic
acid.

Step 2: Fischer Esterification to Methyl 2-(6-
methylnicotinyl)acetate

The final step is the esterification of 2-(6-methylpyridin-3-yl)acetic acid with methanol. The
Fischer esterification is a widely used and effective method for this transformation.

Experimental Protocol: Fischer Esterification

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-(6-methylpyridin-3-yl)acetic acid in an excess of anhydrous methanol. The
large excess of methanol serves as both the reactant and the solvent, driving the equilibrium
towards the product.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid or p-toluenesulfonic acid, to the solution.

e Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for
several hours. The reaction progress can be monitored by thin-layer chromatography (TLC)
or liquid chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the
excess acid with a suitable base, such as a saturated aqueous solution of sodium
bicarbonate.

o Extraction: Extract the aqueous layer with an organic solvent, for instance, ethyl acetate.
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 Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium
sulfate), filter, and concentrate under reduced pressure. The crude product can be further
purified by column chromatography on silica gel to yield pure Methyl 2-(6-
methylnicotinyl)acetate.

Caption: Fischer esterification of 2-(6-methylpyridin-3-yl)acetic acid.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in peer-reviewed literature regarding the
biological activity and associated signaling pathways of Methyl 2-(6-methylnicotinyl)acetate.
However, the broader class of pyridine derivatives is known to exhibit a wide range of
pharmacological activities.

Pyridine scaffolds are present in numerous bioactive compounds and pharmaceuticals,
demonstrating activities such as antimicrobial, antiviral, and anti-inflammatory effects. The
biological activity of pyridine derivatives is often attributed to the ability of the nitrogen atom to
form hydrogen bonds and the overall electronic properties of the aromatic ring, which can be
modulated by various substituents.

Given the structural similarity to other biologically active pyridine-containing molecules, it is
plausible that Methyl 2-(6-methylnicotinyl)acetate could interact with various biological
targets. Further research, including in vitro and in vivo studies, is necessary to elucidate its
specific mechanism of action and potential therapeutic applications.

 To cite this document: BenchChem. [*"Methyl 2-(6-methylnicotinyl)acetate” CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027897#methyl-2-6-methylnicotinyl-acetate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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